Cas no 197245-17-3 (N-Bsmoc-L-valine)

• Product Name: N-Bsmoc-L-valine
• CAS No: 197245-17-3
• MF: C₁₅H₁₇NO₆S
• MW: 339.36358332634
• CID: 92293
• PubChem ID: 7578064
• Update Time: 2025-06-27

N-Bsmoc-L-valine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-valine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-valine~Bsmoc-Val-OH
• (2S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-3-methylbutanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-valine
• Bsmoc-Val-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-valine
• DTXSID70428833
• 197245-17-3
• AKOS024286578
• (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-valine

• MDL： MFCD03792478
• Inchi： 1S/C15H17NO6S/c1-9(2)13(14(17)18)16-15(19)22-8-11-7-10-5-3-4-6-12(10)23(11,20)21/h3-7,9,13H,8H2,1-2H3,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： MNIQMWXZEBFKHP-ZDUSSCGKSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)C(C)C)=O)(=O)=O
• BRN： 8275274

Computed Properties

• Exact Mass: 339.07771
• Monoisotopic Mass: 339.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.389
• Melting Point: 155-156°C
• Boiling Point: 602.8°Cat760mmHg
• Flash Point: 318.4°C
• Refractive Index: 1.586
• PSA: 109.77
• LogP: 2.93540
• Solubility: Insoluble in water

N-Bsmoc-L-valine Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Bsmoc-L-valine

Introduction to N-Bsmoc-L-valine (CAS No. 197245-17-3) and Its Applications in Modern Chemical Biology

N-Bsmoc-L-valine, with the chemical identifier CAS No. 197245-17-3, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This amino acid derivative is particularly valued for its role in peptide synthesis and as a building block in the development of novel therapeutic agents. The N-Bsmoc (N-Boc-tert-butyloxycarbonyl) protecting group on the valine moiety enhances its stability and reactivity, making it an indispensable tool for synthetic chemists and biologists.

The utility of N-Bsmoc-L-valine stems from its ability to facilitate the controlled synthesis of peptides, which are essential in understanding biological processes and developing targeted treatments for various diseases. In recent years, advancements in peptide-based drug design have highlighted the importance of high-quality starting materials like N-Bsmoc-L-valine. Its incorporation into peptide chains allows for precise modifications, enabling researchers to fine-tune the structure-activity relationships of their target molecules.

One of the most compelling aspects of N-Bsmoc-L-valine is its application in solid-phase peptide synthesis (SPPS). SPPS is a widely used method for constructing complex peptides, and the use of protected amino acids like N-Bsmoc-L-valine ensures efficient coupling and minimal side reactions. This has been particularly crucial in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties.

Recent studies have demonstrated the versatility of N-Bsmoc-L-valine in the synthesis of bioactive peptides. For instance, researchers have utilized this compound to develop novel antimicrobial agents that target bacterial cell wall synthesis. The ability to introduce specific modifications at the valine residue allows for the creation of peptides with tailored binding affinities and selectivity, thereby enhancing their therapeutic potential.

The role of N-Bsmoc-L-valine extends beyond peptide synthesis; it also serves as a key intermediate in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By incorporating N-Bsmoc-L-valine into inhibitor molecules, scientists can design compounds that specifically target and inhibit these enzymes, potentially leading to new treatment strategies.

In addition to its applications in drug development, N-Bsmoc-L-valine has been explored in the field of biomaterials. Its structural properties make it an excellent candidate for designing smart materials that can respond to biological stimuli. For example, researchers have developed hydrogels incorporating this amino acid derivative, which exhibit tunable mechanical properties and biodegradability. These materials have promising applications in tissue engineering and drug delivery systems.

The synthesis and characterization of N-Bsmoc-L-valine have also contributed to our understanding of amino acid chemistry. Recent computational studies have revealed insights into its molecular interactions and reactivity patterns, which are essential for optimizing synthetic protocols. These findings not only enhance the efficiency of peptide synthesis but also provide a foundation for designing new derivatives with enhanced functionalities.

The growing interest in green chemistry has prompted researchers to explore sustainable methods for producing compounds like N-Bsmoc-L-valine. Advances in biocatalysis and flow chemistry have enabled more environmentally friendly synthetic routes, reducing waste and energy consumption. Such innovations align with the broader goal of developing pharmaceuticals that are both effective and sustainable.

In conclusion, N-Bsmoc-L-valine (CAS No. 197245-17-3) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its role in peptide synthesis, protease inhibition, biomaterials, and sustainable chemistry underscores its importance as a research tool and potential therapeutic agent. As our understanding of biological processes continues to evolve, compounds like N-Bsmoc-L-valine will undoubtedly play a pivotal role in shaping the future of medicine.